(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)(2-phenyl-2H-1,2,3-triazol-4-yl)methanone

• IUPAC Name: [3-(1-methylpyrazol-3-yl)piperidin-1-yl]-(2-phenyltriazol-4-yl)methanone
• InChI: InChI=1S/C18H20N6O/c1-22-11-9-16(20-22)14-6-5-10-23(13-14)18(25)17-12-19-24(21-17)15-7-3-2-4-8-15/h2-4,7-9,11-12,14H,5-6,10,13H2,1H3
• InChI Key: MXKDLLYULUYGIW-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)C2CCCN(C2)C(=O)C3=NN(N=C3)C4=CC=CC=C4
• Molecular Formula: C18H20N6O
• Molecular Weight: 336.4 g/mol

Description

(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)(2-phenyl-2H-1,2,3-triazol-4-yl)methanone is a useful research compound. Its molecular formula is C18H20N6O and its molecular weight is 336.399. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

One study focused on synthesizing and characterizing chemical structures closely related to the query compound. For example, the synthesis of (5-Methyl-3-phenyl-1H-pyrazol-1-yl)-[5-(p-tolylamino)-2H-1,2,3-triazol-4-yl]methanone , a compound that was characterized by various spectroscopic methods, including 1H NMR, MS, and IR spectra data. The structure of this compound was further identified by X-ray diffraction, highlighting its potential for detailed structural analysis in chemical research (Cao, Dong, Shen, & Dong, 2010).

Antimicrobial and Antifungal Activity

Another segment of research involves evaluating the antimicrobial and antifungal properties of related compounds. For instance, derivatives of (3,5-diphenyl-4,5-dihydro-1H-pyrazol-1-yl)(phenyl)methanone were synthesized and tested for their antimicrobial and phytotoxic effects, demonstrating significant activities in these fields (Mumtaz, Saeed, Maalik, Khan, Azhar, Fatima, Zaidi, & Atif, 2015).

Anticancer Evaluation

The synthesis of compounds for anticancer evaluation represents another critical area of research. An example includes the preparation of (3-(Naphthalen-1-yl)oxiran-2-yl)(5,6,7,8-tetrahydronaphthalen-2-yl)methanone and its reaction with various nucleophiles, leading to the synthesis of compounds that were evaluated as anticancer agents (Gouhar & Raafat, 2015).

Herbicidal and Insecticidal Activities

Research also extends to the synthesis of compounds for potential herbicidal and insecticidal applications. For example, the study on N-phenylpyrazolyl aryl methanones derivatives containing arylthio/sulfinyl/sulfonyl groups, which exhibited favorable herbicidal and insecticidal activities, showcases the diverse applications of these compounds in agricultural sciences (Wang, Wu, Liu, Li, Song, & Li, 2015).